Cas no 3041-16-5 (1,4-Dioxan-2-one)

1,4-Dioxan-2-one is a cyclic ester (lactone) with the molecular formula C₄H₆O₃. It is a versatile intermediate in organic synthesis, particularly valued for its role in polymerization reactions to produce biodegradable polyesters, such as poly(1,4-dioxan-2-one) (PPDO). This compound exhibits high reactivity due to its strained ring structure, enabling efficient ring-opening polymerization under controlled conditions. Its applications extend to biomedical fields, including absorbable sutures and drug delivery systems, owing to its biocompatibility and hydrolytic degradation properties. 1,4-Dioxan-2-one is also used in the synthesis of specialty polymers and fine chemicals, where its purity and stability are critical for consistent performance.
1,4-Dioxan-2-one structure
1,4-Dioxan-2-one structure
Product Name:1,4-Dioxan-2-one
CAS No:3041-16-5
MF:C4H6O3
MW:102.088641643524
MDL:MFCD00215855
CID:43734
PubChem ID:18233
Update Time:2025-05-26

1,4-Dioxan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dioxan-2-one
    • 2-p-Dioxanone
    • 4-dioxanone
    • PARA-DIOXANE-2-ONE
    • 2-Oxo-1,4-dioxane
    • p-Dioxan-2-one
    • p-dioxanone
    • DIOXANONE
    • [1,4]dioxan-2-one
    • 1,4-dioxane-2-one
    • 1,4-dioxanone
    • para-Dioxanone
    • AKOS005259811
    • [1,4]-dioxane-2-one
    • VPVXHAANQNHFSF-UHFFFAOYSA-N
    • Acetic acid, (2-hydroxyethoxy)-, gamma-lactone
    • HLS754O457
    • Q2798569
    • AC-2006
    • (2-Hydroxyethoxy)acetic acic gamma-lactone
    • CS-0031423
    • MFCD00215855
    • DS-4822
    • AI3-19723
    • 1.4-dioxan-2-one
    • NS00126077
    • SY055447
    • 1,4-Dioxan-2-one, homopolymer
    • NSC 60534
    • DTXSID801336935
    • 3041-16-5
    • D4644
    • SCHEMBL29008
    • 29223-92-5
    • 5-19-04-00019 (Beilstein Handbook Reference)
    • DIOXANONE, P-
    • ACETIC ACID, (2-HYDROXYETHOXY)-, .DELTA.-LACTONE
    • UNII-HLS754O457
    • J42.119G
    • EN300-233994
    • BRN 0383602
    • NSC60534
    • FT-0656956
    • NSC-60534
    • STL555428
    • DTXSID10951837
    • 1,4-Dioxan-2-one (9CI)
    • 4-dioxan-2-one
    • DTXCID801379945
    • 3041-74-5
    • Acetic acid, (2-hydroxyethoxy)-, delta-lactone
    • BBL101632
    • DB-003561
    • Acetic acid, (2-hydroxyethoxy)-, gamma-lactone (6CI,7CI)
    • FD62736
    • 970-482-3
    • 608-477-2
    • MDL： MFCD00215855
    • Inchi： 1S/C4H6O3/c5-4-3-6-1-2-7-4/h1-3H2
    • InChI Key： VPVXHAANQNHFSF-UHFFFAOYSA-N
    • SMILES： O1CC(=O)OCC1

Computed Properties

  • Exact Mass: 102.03200
  • Monoisotopic Mass: 102.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 79
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.2

Experimental Properties

  • Color/Form: Colorless transparent liquid
  • Density: 1.1717 (rough estimate)
  • Melting Point: 28°C(lit.)
  • Boiling Point: 215°C(lit.)
  • Flash Point: 85.5°C
  • Refractive Index: 1.4540 (estimate)
  • PSA: 35.53000
  • LogP: -0.44020

1,4-Dioxan-2-one Security Information

1,4-Dioxan-2-one Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,4-Dioxan-2-one Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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1,4-Dioxan-2-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3041-16-5)对二氧环己酮
Order Number:LE5872684;LE2230
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3041-16-5)对二氧环己酮
LE5872684;LE2230
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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